molecular formula C30H60N2O4 B8480048 1,2-bis(N-(2-hydroxyethyl)-lauroylamino)ethane CAS No. 185682-82-0

1,2-bis(N-(2-hydroxyethyl)-lauroylamino)ethane

Cat. No.: B8480048
CAS No.: 185682-82-0
M. Wt: 512.8 g/mol
InChI Key: UZBPQERWYPKQPU-UHFFFAOYSA-N
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Description

1,2-bis(N-(2-hydroxyethyl)-lauroylamino)ethane is a useful research compound. Its molecular formula is C30H60N2O4 and its molecular weight is 512.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

185682-82-0

Molecular Formula

C30H60N2O4

Molecular Weight

512.8 g/mol

IUPAC Name

N-[2-[dodecanoyl(2-hydroxyethyl)amino]ethyl]-N-(2-hydroxyethyl)dodecanamide

InChI

InChI=1S/C30H60N2O4/c1-3-5-7-9-11-13-15-17-19-21-29(35)31(25-27-33)23-24-32(26-28-34)30(36)22-20-18-16-14-12-10-8-6-4-2/h33-34H,3-28H2,1-2H3

InChI Key

UZBPQERWYPKQPU-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCC(=O)N(CCN(CCO)C(=O)CCCCCCCCCCC)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 ml rounded-flask, were introduced 4.0 g of magnesium oxide and 80 g of distilled water. The mixture was stirred. Thereto was added 7.3 g of N,N'-bis(2-hydroxyethyl)-1,2-diaminoethane prepared in Example 27, and then was added 250 ml of 1,4-dioxane. 21.3 g of lauroyl chloride was gradually added dropwise to the resulting mixture for 1 hour under violent stirring at a room temperature. After stirring for 2 hours, the mixture was filtered, and the filtrate was mixed with 200 ml of chloroform, and washed twice with 200 ml of distilled water. The organic phase was cooled to produce solid material, which was recovered by filtration. The solid material was dried and recrystallized from acetone, to give 19.5 g of the title compound as white powder, which was identified by IR and NMR. The results are shown in Table 3.
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
80 g
Type
reactant
Reaction Step One
Name
N,N'-bis(2-hydroxyethyl)-1,2-diaminoethane
Quantity
7.3 g
Type
reactant
Reaction Step Two
Quantity
21.3 g
Type
reactant
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Four

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